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Compound of Interest

Compound Name:
Tetrahydrofuran-3-amine

hydrochloride

Cat. No.: B153546 Get Quote

An In-depth Technical Guide on (R)-Tetrahydrofuran-3-amine Hydrochloride for

Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive technical overview of (R)-Tetrahydrofuran-3-amine
hydrochloride, a key chiral building block in pharmaceutical development. We will explore its

structural details, chemical properties, synthesis, and applications, providing essential

information for professionals in drug discovery and development.

Section 1: Core Structural and Chemical Identity
(R)-Tetrahydrofuran-3-amine hydrochloride is a white solid organic compound.[1] It is

recognized for its role as a versatile intermediate in the synthesis of various pharmaceutical

compounds.[1][2]

Structural Formula and Key Identifiers:

Molecular Formula: C4H10ClNO[1]

Molecular Weight: 123.58 g/mol [1]

CAS Number: 111769-26-7[3]

Synonyms: (R)-3-Aminotetrahydrofuran hydrochloride[1]
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The structure consists of a five-membered tetrahydrofuran ring with an amine group attached to

the third carbon atom in the (R)-configuration. The hydrochloride salt form enhances the

compound's stability and handling properties.

Section 2: Synthesis and Manufacturing Insights
The synthesis of (R)-Tetrahydrofuran-3-amine hydrochloride is a critical process that

ensures the high purity and correct stereochemistry required for pharmaceutical applications. A

common synthetic route involves the amidation and subsequent Hofmann degradation of (R)-

tetrahydrofuran-3-formic acid, followed by acidification to form the hydrochloride salt.[1][2]

A Representative Synthetic Pathway:

Amidation: (R)-tetrahydrofuran-3-formic acid is reacted with an aminating agent to form the

corresponding amide.[2]

Hofmann Degradation: The amide undergoes Hofmann degradation to yield (R)-

Tetrahydrofuran-3-amine.[2]

Acidification: The resulting amine is treated with hydrochloric acid to produce the stable

hydrochloride salt.[1]

This method is valued for its efficiency, high yield, and ability to maintain the desired

stereochemistry, making it suitable for industrial-scale production.[2]

Section 3: Applications in Drug Development
(R)-Tetrahydrofuran-3-amine hydrochloride serves as a crucial intermediate in the synthesis

of various active pharmaceutical ingredients (APIs). The tetrahydrofuran motif is present in a

number of FDA-approved drugs, highlighting its importance in medicinal chemistry.[4]

Key Therapeutic Areas:

Antiarrhythmic Agents: It is used in the synthesis of Tecadenoson, a medication for treating

arrhythmia.[1][2]

11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors: The enantiomer, (S)-3-

Aminotetrahydrofuran Hydrochloride, is used to prepare these inhibitors, which are
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investigated for metabolic disorders.[5]

Neurological Disorders: The related compound, 3-(Aminomethyl)tetrahydrofuran, is utilized in

developing drugs targeting neurological conditions due to its ability to cross the blood-brain

barrier.[6]

The chiral nature of this compound is essential for the specific interactions with biological

targets, leading to desired therapeutic effects.

Section 4: Physicochemical and Safety Data
Understanding the physical and chemical properties, as well as the safety profile, is paramount

for handling and utilizing (R)-Tetrahydrofuran-3-amine hydrochloride in a laboratory and

manufacturing setting.

Physicochemical Properties:

Property Value

Physical State White Solid/Powder[1][3]

Purity ≥ 98%[3]

Solubility Soluble in water and organic solvents.[7]

Safety and Handling:

(R)-Tetrahydrofuran-3-amine hydrochloride is classified as a hazardous substance. It is

irritating to the respiratory system and skin.[7] Proper personal protective equipment, including

gloves, eye protection, and respiratory protection, should be used when handling this

compound.[8][9] It should be stored in a cool, dark, and well-ventilated place under an inert

atmosphere.[10]

Hazard Statements:

H226: Flammable liquid and vapour[10]

H302: Harmful if swallowed[10]
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H315: Causes skin irritation[10]

H318: Causes serious eye damage[10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[8][9][11][12]

Section 5: Experimental Protocols and Data
Visualization
To ensure the quality and identity of (R)-Tetrahydrofuran-3-amine hydrochloride, various

analytical techniques are employed.

Analytical Methods:

NMR Spectroscopy: Used to confirm the structural integrity of the molecule.

Chiral HPLC: Essential for determining the enantiomeric purity of the compound.[5]

Logical Workflow for Quality Control:

Raw Material Synthesis Crude Product Purification Final Product

NMR AnalysisStructural Confirmation

Chiral HPLC
Enantiomeric Purity QC Passed

Click to download full resolution via product page

Caption: A simplified workflow for the quality control process of (R)-Tetrahydrofuran-3-amine
hydrochloride.

References
A comprehensive list of references is provided for further reading and verification of the

information presented in this guide. This includes patents, and links to chemical supplier pages

with detailed product information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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